Cas no 1536796-85-6 (N-methyl-1-(1-phenylcyclopropyl)cyclopropan-1-amine)
N-methyl-1-(1-phenylcyclopropyl)cyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- N-methyl-1-(1-phenylcyclopropyl)cyclopropan-1-amine
- 1536796-85-6
- EN300-1861131
-
- Inchi: 1S/C13H17N/c1-14-13(9-10-13)12(7-8-12)11-5-3-2-4-6-11/h2-6,14H,7-10H2,1H3
- InChI Key: GIVLVBNOMBYARL-UHFFFAOYSA-N
- SMILES: N(C)C1(CC1)C1(C2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 187.136099547g/mol
- Monoisotopic Mass: 187.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 12Ų
N-methyl-1-(1-phenylcyclopropyl)cyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1861131-0.05g |
N-methyl-1-(1-phenylcyclopropyl)cyclopropan-1-amine |
1536796-85-6 | 0.05g |
$888.0 | 2023-09-18 | ||
| Enamine | EN300-1861131-0.1g |
N-methyl-1-(1-phenylcyclopropyl)cyclopropan-1-amine |
1536796-85-6 | 0.1g |
$930.0 | 2023-09-18 | ||
| Enamine | EN300-1861131-0.25g |
N-methyl-1-(1-phenylcyclopropyl)cyclopropan-1-amine |
1536796-85-6 | 0.25g |
$972.0 | 2023-09-18 | ||
| Enamine | EN300-1861131-0.5g |
N-methyl-1-(1-phenylcyclopropyl)cyclopropan-1-amine |
1536796-85-6 | 0.5g |
$1014.0 | 2023-09-18 | ||
| Enamine | EN300-1861131-1.0g |
N-methyl-1-(1-phenylcyclopropyl)cyclopropan-1-amine |
1536796-85-6 | 1g |
$1057.0 | 2023-06-02 | ||
| Enamine | EN300-1861131-2.5g |
N-methyl-1-(1-phenylcyclopropyl)cyclopropan-1-amine |
1536796-85-6 | 2.5g |
$2071.0 | 2023-09-18 | ||
| Enamine | EN300-1861131-5.0g |
N-methyl-1-(1-phenylcyclopropyl)cyclopropan-1-amine |
1536796-85-6 | 5g |
$3065.0 | 2023-06-02 | ||
| Enamine | EN300-1861131-10.0g |
N-methyl-1-(1-phenylcyclopropyl)cyclopropan-1-amine |
1536796-85-6 | 10g |
$4545.0 | 2023-06-02 | ||
| Enamine | EN300-1861131-1g |
N-methyl-1-(1-phenylcyclopropyl)cyclopropan-1-amine |
1536796-85-6 | 1g |
$1057.0 | 2023-09-18 | ||
| Enamine | EN300-1861131-5g |
N-methyl-1-(1-phenylcyclopropyl)cyclopropan-1-amine |
1536796-85-6 | 5g |
$3065.0 | 2023-09-18 |
N-methyl-1-(1-phenylcyclopropyl)cyclopropan-1-amine Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on N-methyl-1-(1-phenylcyclopropyl)cyclopropan-1-amine
Introduction to N-methyl-1-(1-phenylcyclopropyl)cyclopropan-1-amine (CAS No. 1536796-85-6)
N-methyl-1-(1-phenylcyclopropyl)cyclopropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1536796-85-6, has garnered attention due to its potential applications in drug development and molecular research. The intricate architecture of this molecule, featuring a cyclopropane ring fused with a phenylcyclopropyl moiety, makes it a subject of considerable interest for chemists and biologists exploring novel pharmacophores.
The structural motif of N-methyl-1-(1-phenylcyclopropyl)cyclopropan-1-amine incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of a cyclopropane ring introduces rigidity to the molecule, which can influence its binding affinity and metabolic stability. Additionally, the phenylcyclopropyl group adds another layer of complexity, potentially enhancing interactions with biological targets. These structural features make the compound a promising candidate for further investigation in medicinal chemistry.
In recent years, there has been growing interest in exploring the pharmacological properties of compounds with cyclopropane rings due to their ability to modulate enzyme activity and receptor binding. Studies have shown that cyclopropane-containing molecules can exhibit unique pharmacokinetic profiles, making them valuable for developing drugs with improved efficacy and reduced side effects. The compound N-methyl-1-(1-phenylcyclopropyl)cyclopropan-1-amine is no exception, and researchers are actively investigating its potential in various therapeutic areas.
One of the most compelling aspects of N-methyl-1-(1-phenylcyclopropyl)cyclopropan-1-amine is its potential as a scaffold for drug design. The combination of the cyclopropane and phenylcyclopropyl groups provides a versatile platform for modifying and optimizing biological activity. By leveraging computational methods and synthetic strategies, chemists can explore derivatives of this compound that may exhibit enhanced potency or selectivity against specific targets. This approach aligns with the broader trend in pharmaceutical research toward rational drug design and structure-based drug discovery.
The synthesis of N-methyl-1-(1-phenylcyclopropyl)cyclopropan-1-amine presents unique challenges due to the complexity of its structure. However, advances in synthetic chemistry have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed reactions and stereoselective methodologies have been instrumental in achieving the desired molecular architecture. These advancements not only facilitate the preparation of the compound but also open up new avenues for exploring its biological relevance.
Recent studies have begun to unravel the biological activities of N-methyl-1-(1-phenylcyclopropyl)cyclopropan-1-amine. Preliminary investigations suggest that this compound may interact with various biological targets, including enzymes and receptors involved in signal transduction pathways. Such interactions could have implications for treating a range of diseases, from neurological disorders to inflammatory conditions. Further research is needed to fully elucidate these mechanisms and to validate the therapeutic potential of this molecule.
The development of novel drugs often relies on understanding the relationship between molecular structure and biological activity. In the case of N-methyl-1-(1-phenylcyclopropyl)cyclopropan-1-amine, computational modeling and molecular dynamics simulations have been employed to predict how changes in its structure might affect its interactions with biological targets. These computational approaches complement experimental studies and provide valuable insights into the compound's mechanism of action. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify promising candidates for further development.
The future prospects for N-methyl-1-(1-phenylcyclopropyl)cyclopropan-1-amine are promising, given its unique structural features and potential biological activities. As more research is conducted, it is likely that new applications for this compound will emerge, particularly in areas where precise molecular targeting is essential. The continued exploration of its pharmacological properties will not only contribute to our understanding of drug design but also pave the way for innovative therapeutic solutions.
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